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Compound of Interest

2-Amino-4,6-dimethylpyridine-3-
Compound Name: )
carboxamide

cat. No.: B1266787

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols
for 2-Amino-4,6-dimethylpyridine-3-carboxamide. The information is compiled from publicly
available safety data sheets and chemical databases to ensure a high standard of accuracy
and relevance for laboratory and research applications.

Chemical Identification

Identifier Value

IUPAC Name 2-amino-4,6-dimethylpyridine-3-carboxamide[1]
CAS Number 7144-20-9[1]

Molecular Formula CsH11N30[1]

Molecular Weight 165.19 g/mol [1]

PubChem CID 252216[1]

Hazard Identification and GHS Classification

2-Amino-4,6-dimethylpyridine-3-carboxamide is classified as a hazardous substance under
the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
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Researchers must be aware of the following hazard statements and handle the compound
accordingly.

GHS Pictogram:

walt text

Signal Word: Warning

Hazard Statements:

Code Statement Classification

Skin corrosion/irritation

H315 Causes skin irritation
(Category 2)[1]
) S Serious eye damage/eye
H319 Causes serious eye irritation L
irritation (Category 2)[1]
Specific target organ toxicity —
H335 May cause respiratory irritation  single exposure (Category 3),

Respiratory tract irritation[1]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize risk and ensure the safety of
laboratory personnel.

Personal Protective Equipment (PPE)

A standardized PPE workflow should be followed when handling 2-Amino-4,6-
dimethylpyridine-3-carboxamide.
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Routes of Exposure & Immediate Actions
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Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Wash with plenty of water. Rinse cautiously with water for several minutes. Do NOT induce vomiting.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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